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Compound of Interest

Compound Name: Vildagliptin N-oxide

Cat. No.: B15382387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic profiles of Vildagliptin, a

dipeptidyl peptidase-4 (DPP-4) inhibitor, across four key species: humans, rats, mice, and

dogs. Understanding the species-specific metabolism of a drug candidate is a cornerstone of

preclinical development, offering insights into potential efficacy and toxicity. This document

summarizes quantitative data, details experimental protocols, and visualizes key pathways to

support research and development in this area.

Executive Summary
Vildagliptin undergoes metabolism primarily through hydrolysis, with the main metabolites

being a carboxylic acid derivative (M20.7) formed by the hydrolysis of the cyano group, and to

a lesser extent, a metabolite formed by amide bond hydrolysis (M15.3). The parent drug and its

metabolites are predominantly excreted through the kidneys. While the major metabolic

pathways are qualitatively similar across humans, rats, and dogs, quantitative differences exist

in the abundance of specific metabolites. Data on the specific metabolites of Vildagliptin in mice

remains limited in the available literature.

Comparative Metabolite Profiles
The following tables summarize the major circulating components in plasma and the

predominant metabolites found in excreta for Vildagliptin in humans, rats, and dogs.
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Table 1: Major Circulating Components in Plasma Following Vildagliptin Administration

Species
Unchanged
Vildagliptin

M20.7 (Cyano-
hydrolyzed)

M15.3 (Amide-
hydrolyzed)

Other
Metabolites

Human Major Major Minor

M20.2

(Glucuronide),

M20.9 & M21.6

(Oxidative)

Rat Major Major -

Thiazoline-

containing thiol

adducts (M407,

M583, M464)

Dog Major Major Major -

Mouse
Data not

available

Data not

available

Data not

available

Data not

available

Table 2: Predominant Metabolites in Excreta (Urine and Feces) Following Vildagliptin

Administration

Species
M20.7 (Cyano-
hydrolyzed)

M15.3 (Amide-
hydrolyzed)

Unchanged
Vildagliptin

Other
Metabolites

Human Major Minor Significant
M20.2, M20.9,

M21.6

Rat Predominant - Significant
M407 (approx.

2% of dose)

Dog Predominant Major Significant -

Mouse
Data not

available

Data not

available

Data not

available

Data not

available

Metabolic Pathways of Vildagliptin
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Vildagliptin is metabolized through several pathways, with hydrolysis being the most significant.

The primary routes of biotransformation are illustrated in the diagram below.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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